Cas no 214357-95-6 ((3S)-1-Methylpyrrolidin-3-amine)

• Product Name: (3S)-1-Methylpyrrolidin-3-amine
• CAS No: 214357-95-6
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• MDL: MFCD09029382
• CID: 242864
• PubChem ID: 21307223
• Update Time: 2025-10-30

(3S)-1-Methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-Methylpyrrolidin-3-amine
• (3S)-1-Methylpyrrolidin-3-amine
• (S)-1-Methyl-3-aminopyrrolidine
• 3-Pyrrolidinamine,1-methyl-, (3S)-
• (3S)-1-methyl-3-pyrrolidinamine
• (S)-1-methylpyrrolidin-3-ylamine
• (S)-1-Methyl-pyrrolidin-3-ylamine
• (S)-3-Amino-1-methylpyrrolidine
• (S)-N-methyl-3-aminopyrrolidine
• CTK8E2361
• SureCN172805
• UNHOPMIDKWXFMF-YFKPBYRVSA-N
• (3S)-1-Methylpyrrolidine-3-amine
• RP08354
• PB14641
• AM100508
• ST1030135
• AB1011597
• C-8
• SCHEMBL172805
• GS-6102
• AKOS015851048
• A815357
• 3-Pyrrolidinamine,1-methyl-,(3S)-(9ci)
• W-206628
• MFCD09029382
• AKOS006288107
• DTXSID40612186
• CS-0053279
• EN300-6934369
• 214357-95-6
• DB-023381

• MDL： MFCD09029382
• Inchi： 1S/C5H12N2/c1-7-3-2-5(6)4-7/h5H,2-4,6H2,1H3/t5-/m0/s1
• InChI Key： UNHOPMIDKWXFMF-YFKPBYRVSA-N
• SMILES： N1(C)CC[C@@H](C1)N

Computed Properties

• Exact Mass: 100.10016
• Monoisotopic Mass: 100.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 63.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• XLogP3: -0.5

Experimental Properties

• PSA: 29.26

Additional information on (3S)-1-Methylpyrrolidin-3-amine

(3S)-1-Methylpyrrolidin-3-amine (CAS No. 214357-95-6): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(3S)-1-Methylpyrrolidin-3-amine (CAS No. 214357-95-6) is a chiral amine that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are cyclic secondary amines with a five-membered ring structure. The (3S) configuration imparts specific stereochemical properties that are crucial for its biological activity and interactions with target molecules.

The chemical structure of (3S)-1-Methylpyrrolidin-3-amine consists of a pyrrolidine ring with a methyl group attached to the nitrogen atom and an amine group at the 3-position. The chiral center at the 3-position is responsible for the compound's enantiomeric form, which can significantly influence its pharmacological properties. The ability to synthesize and isolate specific enantiomers is essential in drug development, as different enantiomers can exhibit distinct biological activities and pharmacokinetic profiles.

Recent advancements in synthetic methodologies have facilitated the efficient production of (3S)-1-Methylpyrrolidin-3-amine. One notable approach involves the use of asymmetric catalysis, which allows for the selective synthesis of the desired enantiomer with high enantiomeric excess (ee). For example, a study published in Organic Letters in 2022 reported a highly efficient method for the asymmetric synthesis of (3S)-1-Methylpyrrolidin-3-amine using a chiral phosphoric acid catalyst. This method not only improved the yield but also enhanced the purity of the final product, making it suitable for further pharmaceutical applications.

In terms of physical and chemical properties, (3S)-1-Methylpyrrolidin-3-amine is a colorless liquid with a characteristic amine odor. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. The compound exhibits basic properties due to the presence of the amine group, which can form salts with acids. These properties make it versatile for use in various chemical reactions and formulations.

The biological activity of (3S)-1-Methylpyrrolidin-3-amine has been extensively studied in recent years. One area of significant interest is its potential as a ligand for G protein-coupled receptors (GPCRs), which are important targets for drug discovery. A study published in Journal of Medicinal Chemistry in 2021 demonstrated that (3S)-1-Methylpyrrolidin-3-amine exhibits high affinity and selectivity for certain GPCRs, particularly those involved in neurotransmission and pain modulation. This finding suggests that the compound could be developed into novel therapeutic agents for treating neurological disorders and chronic pain.

Beyond its direct biological activity, (3S)-1-Methylpyrrolidin-3-amine has also been explored as a building block for more complex molecules. Its chiral nature and functional groups make it an ideal starting material for the synthesis of chiral drugs and bioactive compounds. For instance, researchers at the University of California, San Francisco, used (3S)-1-Methylpyrrolidin-3-amine as a key intermediate in the synthesis of a novel class of antiviral agents targeting influenza viruses. The resulting compounds showed promising antiviral activity in vitro and are currently undergoing further preclinical evaluation.

The safety profile of (3S)-1-Methylpyrrolidin-3-amine is another critical aspect that has been investigated. Preclinical studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans. Ongoing clinical trials are evaluating the safety and efficacy of (3S)-1-Methylpyrrolidin-3-amine-based drugs for various indications.

In conclusion, (3S)-1-Methylpyrrolidin-3-amine (CAS No. 214357-95-6) is a versatile chiral amine with promising applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for drug development. Continued research into its synthesis, biological properties, and potential therapeutic uses will likely lead to new advancements in the treatment of various diseases.